Cas no 1341037-76-0 (Ethyl 4,5-DihydrobenzoFImidazo5,1-D1,2,5Thiadiazepine-3-Carboxylate 6,6-Dioxide)

• Product Name: Ethyl 4,5-DihydrobenzoFImidazo5,1-D1,2,5Thiadiazepine-3-Carboxylate 6,6-Dioxide
• CAS No: 1341037-76-0
• MF: C₁₃H₁₃N₃O₄S
• MW: 307.325021505356
• MDL: MFCD23378429
• CID: 4585557
• Update Time: 2025-10-31

Ethyl 4,5-DihydrobenzoFImidazo5,1-D1,2,5Thiadiazepine-3-Carboxylate 6,6-Dioxide Chemical and Physical Properties

Names and Identifiers

• Ethyl 4,5-Dihydrobenzo[F]Imidazo[5,1-D][1,2,5]Thiadiazepine-3-Carboxylate 6,6-Dioxide(WX145382)
• Ethyl 4,5-Dihydrobenzo[F]Imidazo[5,1-D][1,2,5]Thiadiazepine-3-Carboxylate 6,6-Dioxide
• ethyl 6,6-dioxo-4,5-dihydroimidazo[5,1-d][1,2,5]benzothiadiazepine-3-carboxylate
• Imidazo[5,1-d][1,2,5]benzothiadiazepine-3-carboxylic acid, 4,5-dihydro-, ethyl ester, 6,6-dioxide
• Ethyl 4,5-DihydrobenzoFImidazo5,1-D1,2,5Thiadiazepine-3-Carboxylate 6,6-Dioxide

• MDL： MFCD23378429
• Inchi： 1S/C13H13N3O4S/c1-2-20-13(17)12-10-7-15-21(18,19)11-6-4-3-5-9(11)16(10)8-14-12/h3-6,8,15H,2,7H2,1H3
• InChI Key： NYSDZRLNXBAWOM-UHFFFAOYSA-N
• SMILES： S1(=O)(=O)C2=CC=CC=C2N2C=NC(C(OCC)=O)=C2CN1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on Ethyl 4,5-DihydrobenzoFImidazo5,1-D1,2,5Thiadiazepine-3-Carboxylate 6,6-Dioxide

Ethyl 4,5-Dihydrobenzo[F]imidazo[5,1-d][1,2,5]thiadiazepine-3-carboxylate 6,6-dioxide: A Novel Scaffold for Targeted Therapeutic Applications

Ethyl 4,5-Dihydrobenzo[F]imidazo[5,1-d][1,2,5]thiadiazepine-3-carboxylate 6,6-dioxide represents a unique molecular scaffold with significant potential in the development of targeted therapeutics. This compound, identified by the CAS No 1341037-76-0, is a derivative of the imidazo[5,1-d][1,2,5]thiadiazepine core, which has garnered attention for its diverse biological activities. Recent studies have highlighted the 4,5-dihydrobenzo[F] ring system's role in modulating receptor interactions, while the 6,6-dioxide functionality contributes to enhanced metabolic stability. The ethyl substituent at the carboxylate position further optimizes solubility profiles, a critical factor in drug delivery systems.

Structural analysis of Ethyl 4,5-Dihydrobenzo[F]imidazo[5,1-d][1,2,5]thiadiazepine-3-carboxylate 6,6-dioxide reveals a complex arrangement of heteroatoms that may influence its pharmacokinetic properties. The imidazo[5,1-d][1,2,5]thiadiazepine core, a bicyclic structure containing nitrogen and sulfur atoms, is known to exhibit multiple binding sites for protein targets. This feature is particularly relevant in the context of recent breakthroughs in allosteric modulation, where the 3-carboxylate group may act as a potential ligand for G-protein coupled receptors (GPCRs). The 4,5-dihydrobenzo[F] ring system, with its conjugated system, is suspected to contribute to the compound's ability to interact with ion channels, a property that has been explored in the development of novel anticonvulsants.

Recent advances in medicinal chemistry have underscored the importance of 6,6-dioxide functionality in enhancing the metabolic stability of heterocyclic compounds. A 2023 study published in Journal of Medicinal Chemistry demonstrated that the incorporation of this moiety significantly prolonged the half-life of similar scaffolds in vivo. This finding is particularly relevant to Ethyl 4,5-Dihydrobenzo[F]imidazo[5,1-d][1,2,5]thiadiazepine-3-carboxylate 6,6-dioxide, as the 6,6-dioxide group may protect the molecule from enzymatic degradation, thereby improving its therapeutic window. The ethyl substituent at the carboxylate position further modulates the compound's aqueous solubility, a critical parameter for oral bioavailability.

Pharmacophore modeling of Ethyl 4,5-Dihydrobenzo[F]imidazo[5,1-d][1,2,5]thiadiazepine-3-carboxylate 6,6-dioxide suggests that its activity profile is influenced by multiple structural elements. The imidazo[5,1-d][1,2,5]thiadiazepine core is predicted to form hydrogen bonds with target proteins, while the 4,5-dihydrobenzo[F] ring system may engage in π-π stacking interactions. This dual mode of interaction is a key factor in the compound's potential as a multitarget drug, a concept that has gained traction in the treatment of complex diseases such as cancer and neurodegenerative disorders. The 3-carboxylate group may also contribute to ion channel modulation, a property that has been explored in the context of epilepsy and chronic pain management.

Computational studies on Ethyl 4,5-Dihydrobenzo[F]imidazo[5,1-d][1,2,5]thiadiazepine-3-carboxylate 6,6-dioxide have revealed its potential as a scaffold for the development of small molecule inhibitors targeting specific kinases. The 6,6-dioxide functionality is thought to confer increased lipophilicity, which is essential for crossing the blood-brain barrier in neuropharmacological applications. This property, combined with the 4,5-dihydrobenzo[F] ring system's ability to modulate ion channels, positions Ethyl 4,5-Dihydrobenzo[F]imidazo[5,1-d][1,2,5]thiadiazepine-3-carboxylate 6,6-dioxide as a promising candidate for the treatment of neurological conditions. The ethyl substituent at the carboxylate position further enhances the compound's solubility, a critical factor in ensuring adequate drug delivery to target tissues.

Recent research has also highlighted the potential of Ethyl 4,5-Dihydrobenzo[F]imidazo[5,1-d][1,2,5]thiadiazepine-3-carboxylate 6,6-dioxide in the development of antiviral agents. The imidazo[5,1-d][1,2,5]thiadiazepine core, with its ability to form multiple hydrogen bonds, may interact with viral proteins to inhibit replication. The 4,5-dihydrobenzo[F] ring system's conjugated structure could potentially interfere with viral RNA synthesis, a mechanism that has been explored in the design of novel antiviral compounds. The 6,6-dioxide group's role in enhancing metabolic stability is particularly relevant in the context of chronic viral infections, where prolonged drug action is essential.

The ethyl substituent at the 3-carboxylate position of Ethyl 4,5-Dihydrobenzo[F]imidazo[5,1-d][1,2,5]thiadiazepine-3-carboxylate 6,6-dioxide is believed to contribute to its improved pharmacokinetic profile. This modification may reduce the compound's susceptibility to enzymatic hydrolysis, thereby extending its plasma half-life. The 6,6-dioxide functionality's impact on metabolic stability is further supported by recent studies on similar scaffolds, which have demonstrated enhanced in vivo activity. These findings underscore the importance of structural optimization in the development of effective therapeutics.

In conclusion, Ethyl 4,5-Dihydrobenzo[F]imidazo[5,1-d][1,2,5]thiadiazepine-3-carboxylate 6,6-dioxide represents a promising molecular scaffold with diverse potential applications in drug discovery. Its unique structural features, including the 4,5-dihydrobenzo[F] ring system, the 6,6-dioxide functionality, and the ethyl substituent at the 3-carboxylate position, contribute to its potential as a multitarget drug. Ongoing research into its pharmacological properties and biological activities is expected to further elucidate its therapeutic potential in the treatment of complex diseases.